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Compound of Interest

Compound Name: 2,2'-Dinitrobibenzyl

Cat. No.: B146402 Get Quote

An In-depth Technical Guide to the Safety and Handling of 2,2'-Dinitrobibenzyl

Chemical Identification and Physical Properties
2,2'-Dinitrobibenzyl, also known as 1,2-Bis(2-nitrophenyl)ethane, is a yellow crystalline solid

organic compound.[1] It serves primarily as an intermediate in organic synthesis, notably in the

preparation of the antiepileptic drug Carbamazepine.[2][3] Due to its chemical nature, stringent

safety and handling protocols are required when working with this substance.

Table 1: Physical and Chemical Properties of 2,2'-Dinitrobibenzyl
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Property Value Source(s)

Molecular Formula C₁₄H₁₂N₂O₄ [4][5]

Molecular Weight 272.26 g/mol [2][4][6]

CAS Number 16968-19-7 [4][5]

Appearance
Pale brown to light brown or

yellow solid/powder.
[1][2][3]

Melting Point
122°C or 180-182°C (Values

vary by source).
[1][2][3]

Solubility

Sparingly soluble in water.

Soluble in ethanol, acetone,

and slightly soluble in DMSO

and heated methanol.

[1][2][3]

Storage Temperature

Store at room temperature,

sealed in a dry place. Some

suppliers recommend -20°C

for long-term storage.

[2][3][6]

Hazard Identification and Classification
2,2'-Dinitrobibenzyl is classified as a hazardous chemical.[1] The Globally Harmonized

System (GHS) classifications provided by various suppliers indicate risks of skin, eye, and

respiratory irritation.[4] It is also noted as being very toxic to aquatic life.[4] Users should be

aware that some safety data sheets (SDS) present more severe, albeit less common,

classifications.

Table 2: GHS Hazard Classification for 2,2'-Dinitrobibenzyl
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Hazard Class GHS Category
Hazard Statement
Code

Hazard Statement

Skin

Corrosion/Irritation
2 H315

Causes skin irritation.

[4]

Serious Eye

Damage/Irritation
2 H319

Causes serious eye

irritation.[4]

Specific Target Organ

Toxicity (Single

Exposure)

3 H335
May cause respiratory

irritation.[4]

Hazardous to the

Aquatic Environment

(Acute)

1 H400
Very toxic to aquatic

life.[4]

Hazardous to the

Aquatic Environment

(Chronic)

1 H410

Very toxic to aquatic

life with long lasting

effects.

Potentially More

Severe Classifications

(from select suppliers)

Acute Toxicity (Oral) 2 / 4 H300 / H302
Fatal if swallowed /

Harmful if swallowed.

Acute Toxicity

(Dermal)
1 / 2 H310

Fatal in contact with

skin.

Acute Toxicity

(Inhalation)
2 H330 Fatal if inhaled.

Skin Sensitization 1 H317
May cause an allergic

skin reaction.

Serious Eye Damage 1 H318
Causes serious eye

damage.

Specific Target Organ

Toxicity (Repeated

Exposure)

2 H373 May cause damage to

organs through
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prolonged or repeated

exposure.

The following diagram illustrates the primary GHS pictograms associated with 2,2'-
Dinitrobibenzyl, representing its main hazards.

Irritant (Skin/Eye)
Respiratory Irritation

Skin Sensitizer

Hazardous to the
Aquatic Environment

Acute Toxicity (Fatal)
(As per some sources)

Click to download full resolution via product page

GHS Pictograms for 2,2'-Dinitrobibenzyl.

Experimental Protocols and Handling
Safe handling of 2,2'-Dinitrobibenzyl is paramount. The following protocols outline best

practices for laboratory use, derived from safety data sheets and synthesis procedures.
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Personal Protective Equipment (PPE)
A comprehensive assessment of PPE is required before handling this compound.

Table 3: Recommended Personal Protective Equipment (PPE)

Protection Type Specification Source(s)

Hand Protection

Chemical-resistant gloves

(e.g., nitrile rubber) tested

according to EN 374. Check

for leaks before use.

[1][7]

Eye/Face Protection
Safety goggles with side-

shields or a face shield.
[1][7]

Skin/Body Protection

Laboratory coat, suitable

protective clothing. Change

contaminated clothing

immediately.

[1]

Respiratory Protection

Required when dusts are

generated. Use a NIOSH-

approved respirator with an

appropriate particulate filter.

[7]

General Laboratory Handling Protocol
This workflow outlines the critical steps for safely handling 2,2'-Dinitrobibenzyl powder in a

research setting.
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1. Preparation
- Conduct risk assessment.

- Verify fume hood functionality.
- Don appropriate PPE.

2. Weighing
- Use an analytical balance inside a fume hood or ventilated enclosure.

- Handle gently to avoid creating dust.

Proceed to handling

3. Transfer
- Use a spatula to transfer the solid.
- Add directly to the reaction vessel.

- Tap spatula gently to dislodge remaining powder.

After weighing

4. Reaction Setup
- Ensure the reaction is performed in a closed or well-ventilated system (fume hood).

- Maintain tight seals on all apparatus.

Material added

5. Cleanup & Decontamination
- Decontaminate surfaces with an appropriate solvent.

- Wipe down the work area.
- Dispose of contaminated materials as hazardous waste.

Post-reaction

6. Storage
- Tightly close the container.

- Store in a cool, dry, well-ventilated area away from incompatible materials.

After cleanup
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Route of Exposure

Immediate First Aid Action

Exposure Event

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
If not breathing, give artificial respiration.

Call a physician immediately.

Take off all contaminated clothing immediately.
Rinse skin with plenty of water/shower.

Call a physician immediately.

Rinse cautiously with water for several minutes.
Remove contact lenses, if present.

Immediately call an ophthalmologist.

Rinse mouth.
Do NOT induce vomiting.

Seek medical advice immediately.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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